Cas no 1007816-63-8 (2-{[5-(tert-butylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(1-cyanocycloheptyl)acetamide)

• Product Name: 2-{[5-(tert-butylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(1-cyanocycloheptyl)acetamide
• CAS No: 1007816-63-8
• MF: C₁₆H₂₅N₅OS₂
• MW: 367.532600164413
• CID: 6265707
• PubChem ID: 24244038
• Update Time: 2025-10-31

2-{[5-(tert-butylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(1-cyanocycloheptyl)acetamide Chemical and Physical Properties

Names and Identifiers

• AKOS034038519
• 2-{[5-(tert-butylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(1-cyanocycloheptyl)acetamide
• EN300-26687359
• Z280777940
• 1007816-63-8

• Inchi： 1S/C16H25N5OS2/c1-15(2,3)19-13-20-21-14(24-13)23-10-12(22)18-16(11-17)8-6-4-5-7-9-16/h4-10H2,1-3H3,(H,18,22)(H,19,20)
• InChI Key： UMJPSJVYPDKISU-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(NC(C)(C)C)S1)CC(NC1(C#N)CCCCCC1)=O

Computed Properties

• Exact Mass: 367.15005279g/mol
• Monoisotopic Mass: 367.15005279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-{[5-(tert-butylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(1-cyanocycloheptyl)acetamide

The Chemical Compound CAS No. 1007816-63-8: 2-{[5-(tert-butylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(1-cyanocycloheptyl)acetamide

The compound with CAS No. 1007816-63-8, known as 2-{[5-(tert-butylamino)-1,3,4-thiadiazol-2-yl]sulfanyl}-N-(1-cyanocycloheptyl)acetamide, is a complex organic molecule with a diverse range of potential applications in the fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a thiadiazole ring, a sulfanyl group, and a cyanocycloheptyl substituent. These structural features contribute to its distinctive chemical properties and reactivity.

The thiadiazole ring in this compound is a five-membered heterocyclic structure containing sulfur and nitrogen atoms. This moiety is known for its stability and ability to participate in various chemical reactions, making it a valuable component in drug design and material synthesis. The tert-butylamino group attached to the thiadiazole ring further enhances the compound's functionality by introducing steric bulk and potential sites for hydrogen bonding.

The sulfanyl group (S-) in the molecule acts as a versatile functional group, capable of undergoing nucleophilic substitution reactions or serving as a leaving group in certain transformations. This makes the compound highly reactive under specific conditions, which is advantageous in organic synthesis.

The cyanocycloheptyl substituent introduces a rigid cyclic structure with a nitrile group into the molecule. This substituent not only adds complexity to the compound's geometry but also provides additional sites for potential interactions with other molecules. Such features are particularly useful in designing bioactive compounds with specific pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in drug discovery efforts. Its unique combination of functional groups makes it an attractive candidate for exploring new therapeutic agents. For instance, researchers have investigated its ability to modulate enzyme activity or interact with specific receptors, which could lead to novel treatments for various diseases.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The construction of the thiadiazole ring typically involves condensation reactions between thioamides and amides or nitriles. The subsequent introduction of the sulfanyl and cyanocycloheptyl groups requires careful planning to ensure high yields and purity.

The compound's stability under different conditions has also been a topic of interest. Studies have shown that it exhibits good thermal stability and resistance to hydrolysis under mild conditions, which is crucial for its potential use in pharmaceutical formulations or industrial applications.

Moreover, computational chemistry techniques have been employed to study the electronic properties and reactivity of this compound. These studies provide valuable insights into its behavior in different chemical environments and guide further experimental work.

In conclusion, CAS No. 1007816-63-8 represents a promising molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and reactivity make it an interesting subject for further research, particularly in exploring its potential as a bioactive agent or advanced material component.